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Compound of Interest |

Compound Name: Chloroacetyl-L-leucine
CAS No.: 688-12-0
Cat. No.: B1351169
Get Quote
. J

An In-Depth Technical Guide for Laboratory Professionals

Navigating the complexities of chemical waste management is a critical aspect of ensuring
laboratory safety and environmental responsibility. This guide provides a detailed protocol for
the proper disposal of chloroacetyl-L-leucine, a compound frequently utilized in synthetic
chemistry and drug development. As a Senior Application Scientist, my objective is to offer a
comprehensive resource that not only outlines procedural steps but also elucidates the
scientific rationale behind these recommendations, fostering a culture of safety and compliance
within the research community.

Understanding the Hazard Profile of Chloroacetyl-L-
leucine

Before proceeding with disposal, it is imperative to understand the inherent risks associated
with chloroacetyl-L-leucine. According to safety data sheets (SDS), chloroacetyl-L-leucine
Is classified as a substance that can cause skin and serious eye irritation[1]. Handling this
compound requires appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat[1][2].
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While specific toxicity data for chloroacetyl-L-leucine is limited, the presence of the
chloroacetyl group warrants caution. This functional group is present in more reactive
compounds like chloroacetyl chloride, which is known to be corrosive and can cause severe
skin burns and eye damage[3][4]. Although chloroacetyl-L-leucine is an acylated amino acid
and generally more stable, the potential for hydrolysis to release chloroacetic acid, a toxic
substance, necessitates careful handling and disposal.

Key Chemical Properties:

Property Value Source
Molecular Formula C8H14CINO3 [1][5]
CAS Number 688-12-0 [1][5]
Appearance White to almost white powder 1]

or crystal

Skin Irritation (Category 2),
Hazards . [1]
Eye Irritation (Category 2)

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of chloroacetyl-L-leucine is not merely about discarding unwanted
material; it is a systematic process designed to mitigate risks to personnel and the
environment. The following workflow provides a clear, actionable plan for researchers.
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Disposal Phase

Solid Waste:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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